![molecular formula C20H22FN3O4S B2495727 N-{2-[(2-fluorophenyl)formamido]ethyl}-3-(2-phenylethenesulfonamido)propanamide CAS No. 1276212-94-2](/img/structure/B2495727.png)
N-{2-[(2-fluorophenyl)formamido]ethyl}-3-(2-phenylethenesulfonamido)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-{2-[(2-fluorophenyl)formamido]ethyl}-3-(2-phenylethenesulfonamido)propanamide” is a chemical compound . It is offered by some chemical suppliers for research purposes.
Molecular Structure Analysis
The molecule contains a total of 32 atoms. There are 15 Hydrogen atoms, 12 Carbon atoms, 2 Nitrogen atoms, 2 Oxygen atoms, and 1 Fluorine atom . It contains 32 bonds in total; 17 non-H bonds, 8 multiple bonds, 5 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 secondary amide (aliphatic), and 1 secondary amide (aromatic) .Physical And Chemical Properties Analysis
The molecular weight of the compound is approximately 238.258103 g/mol . More detailed physical and chemical properties are not available in the sources I have access to.Scientific Research Applications
- Trifluoroethylisatin ketimines serve as valuable fluorine-containing synthons in organic synthesis. Chemists have been exploring their use since their development in 2015 .
- Researchers investigate their potential in drug development, aiming to enhance metabolic stability, fat solubility, and biological activities .
- Trifluoromethyl-containing compounds exhibit protease inhibition, anticancer, anti-tumor, and anti-HIV activities .
- This approach prevents unwanted aryl addition to specific functional groups, leading to the synthesis of novel compounds .
Organic Synthesis and Medicinal Chemistry
Trifluoromethylation Reactions
Protodeboronation Strategies
Crystallography and Structural Studies
properties
IUPAC Name |
2-fluoro-N-[2-[3-(2-phenylethenylsulfonylamino)propanoylamino]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FN3O4S/c21-18-9-5-4-8-17(18)20(26)23-14-13-22-19(25)10-12-24-29(27,28)15-11-16-6-2-1-3-7-16/h1-9,11,15,24H,10,12-14H2,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXDOIUAJZBQYPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CS(=O)(=O)NCCC(=O)NCCNC(=O)C2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N-[2-[3-(2-phenylethenylsulfonylamino)propanoylamino]ethyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.